Cas no 2472560-61-3 ((3R,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester)

• Product Name: (3R,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester
• CAS No: 2472560-61-3
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD32716756
• CID: 5175165
• Update Time: 2026-03-04

(3R,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester

• MDL： MFCD32716756
• Inchi： 1S/C13H24N2O4/c1-5-18-11(16)9-6-7-14-8-10(9)15-12(17)19-13(2,3)4/h9-10,14H,5-8H2,1-4H3,(H,15,17)/t9-,10-/m0/s1
• InChI Key： ICLFKLQIHHBWQG-UWVGGRQHSA-N
• SMILES： N1CC[C@H](C(OCC)=O)[C@@H](NC(OC(C)(C)C)=O)C1

Additional information on (3R,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester

Comprehensive Overview of (3R,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester (CAS No. 2472560-61-3)

The compound (3R,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester (CAS No. 2472560-61-3) is a chiral piperidine derivative widely utilized in pharmaceutical research and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate for the development of bioactive molecules, particularly in the fields of drug discovery and medicinal chemistry. The presence of both tert-butoxycarbonyl (Boc) and ethyl ester moieties enhances its versatility in protecting group strategies and further chemical modifications.

In recent years, the demand for chiral building blocks like (3R,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester has surged due to the growing emphasis on enantioselective synthesis and precision medicine. Researchers frequently search for "Boc-protected piperidine derivatives" or "chiral ethyl ester applications in drug design," reflecting the compound's relevance in modern pharmaceutical innovation. Its CAS No. 2472560-61-3 is often queried in databases to verify purity, synthetic routes, or commercial availability.

The compound's structural features, including the piperidine ring and carboxylate ester, contribute to its role in constructing peptide mimetics and small-molecule inhibitors. These applications align with trending topics such as "targeted therapy" and "AI-driven drug discovery," where molecular precision is critical. Additionally, its stability under mild conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

From a synthetic perspective, (3R,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester is often employed in asymmetric catalysis and multistep organic transformations. Its Boc group can be selectively deprotected under acidic conditions, enabling sequential functionalization—a feature highly sought after in "green chemistry" and "sustainable synthesis" discussions. The ethyl ester moiety further allows for hydrolysis or transesterification, expanding its utility in prodrug design.

Quality control and analytical characterization of CAS No. 2472560-61-3 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly referenced in user queries, underscoring the need for rigorous standardization. The compound's compatibility with automated synthesis platforms also positions it as a key player in the era of "digital chemistry" and "lab automation."

In summary, (3R,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester (CAS No. 2472560-61-3) bridges fundamental organic chemistry with cutting-edge pharmaceutical applications. Its alignment with hot topics like "enantiopure intermediates" and "structure-activity relationships" ensures its continued prominence in scientific literature and industrial workflows.